Cas no 2259315-71-2 (6-chloropyrimidin-2,5-d2-4-ol)
6-chloropyrimidin-2,5-d2-4-ol structure
Product Name:6-chloropyrimidin-2,5-d2-4-ol
CAS No:2259315-71-2
MF:C4H3ClN2O
MW:132.544742822647
CID:6820935
PubChem ID:172402448
Update Time:2025-03-01
6-chloropyrimidin-2,5-d2-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-chloropyrimidin-2,5-d2-4-ol
- 2259315-71-2
- CS-22071
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- Inchi: 1S/C4H3ClN2O/c5-3-1-4(8)7-2-6-3/h1-2H,(H,6,7,8)/i1D,2D
- InChI Key: AXFABVAPHSWFMD-QDNHWIQGSA-N
- SMILES: ClC1=C([2H])C(=NC([2H])=N1)O
Computed Properties
- Exact Mass: 132.0059439Da
- Monoisotopic Mass: 132.0059439Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46Ų
6-chloropyrimidin-2,5-d2-4-ol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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